methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-[(oxan-4-ylcarbamoylamino)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C14H25N3O4/c1-20-14(19)17-6-2-11(3-7-17)10-15-13(18)16-12-4-8-21-9-5-12/h11-12H,2-10H2,1H3,(H2,15,16,18)
• InChI Key: ZOPNHRFOVVXJAM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC(CC1)CNC(=O)NC2CCOCC2
• Molecular Formula: C14H25N3O4
• Molecular Weight: 299.37 g/mol
• CAS No.: 2034564-98-0

Description

The compound is a derivative of tetrahydro-2H-pyran, which is a type of organic compound known as a heterocyclic compound. Tetrahydro-2H-pyran is a six-membered ring with five carbon atoms and one oxygen atom. The “methyl” groups are -CH3 groups attached to the molecule, and the “ureido” group refers to a functional group with the general structure R1R2N-CO-NR3R4.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. Unfortunately, without specific data, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its functional groups.

Scientific Research Applications

Solid Form Selection in Pharmaceutical Development

A study by Kojima et al. (2008) focused on the solid form selection of a zwitterionic pharmaceutical compound, leading to the identification of stable forms and hydrates. This research is crucial for understanding the chemical stability and physical properties of pharmaceutical compounds, aiding in the selection of solid forms suitable for further development based on stability and manufacturability criteria (Kojima et al., 2008).

Cancer Treatment Research

Another study presented an Aurora kinase inhibitor as a potential therapeutic agent for treating cancer. This compound inhibits Aurora A, suggesting its usefulness in cancer therapy (ロバート ヘンリー，ジェームズ, 2006).

Novel Compound Synthesis

Matulevičiūtė et al. (2021) developed and synthesized a series of novel methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates as heterocyclic amino acids, showcasing the synthetic versatility of compounds related to methyl 4-((3-(tetrahydro-2H-pyran-4-yl)ureido)methyl)piperidine-1-carboxylate. These compounds serve as building blocks for further chemical and pharmacological research (Matulevičiūtė et al., 2021).

Molecular Structure and Reaction Studies

Richter et al. (2009) reported on the synthesis of a compound with a 1-methyl-1H-pyrazol-5-yl substituent, contributing to the understanding of molecular structures and potential applications in developing new chemical entities (Richter et al., 2009).